Cas no 860609-37-6 (3-(5-chloro-1,3-benzoxazol-2-yl)-N-methylpyridin-2-amine)

• Product Name: 3-(5-chloro-1,3-benzoxazol-2-yl)-N-methylpyridin-2-amine
• CAS No: 860609-37-6
• MF: C₁₃H₁₀ClN₃O
• MW: 259.691001415253
• MDL: MFCD04124044
• CID: 5235236
• Update Time: 2026-03-08

3-(5-chloro-1,3-benzoxazol-2-yl)-N-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-1,3-benzoxazol-2-yl)-N-methylpyridin-2-amine

• MDL： MFCD04124044
• Inchi： 1S/C13H10ClN3O/c1-15-12-9(3-2-6-16-12)13-17-10-7-8(14)4-5-11(10)18-13/h2-7H,1H3,(H,15,16)
• InChI Key： VVLHVRQSEJZUEP-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=CC=C1C1=NC2=CC(Cl)=CC=C2O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 3-(5-chloro-1,3-benzoxazol-2-yl)-N-methylpyridin-2-amine

Research Briefing on 3-(5-chloro-1,3-benzoxazol-2-yl)-N-methylpyridin-2-amine (CAS: 860609-37-6)

This research briefing provides an in-depth analysis of the latest scientific findings related to the compound 3-(5-chloro-1,3-benzoxazol-2-yl)-N-methylpyridin-2-amine (CAS: 860609-37-6). This small molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a promising candidate for further drug development.

The compound, characterized by its benzoxazole-pyridine hybrid structure, has been investigated for its role as a kinase inhibitor. Kinases are critical targets in various diseases, including cancer and inflammatory disorders. Preliminary studies indicate that 3-(5-chloro-1,3-benzoxazol-2-yl)-N-methylpyridin-2-amine exhibits selective inhibition against specific kinase isoforms, which could lead to novel therapeutic strategies. The molecular docking and in vitro assays have provided insights into its binding affinity and selectivity, highlighting its potential for further optimization.

Recent advancements in synthetic chemistry have enabled the efficient production of 3-(5-chloro-1,3-benzoxazol-2-yl)-N-methylpyridin-2-amine with high purity and yield. Researchers have explored various synthetic routes, including palladium-catalyzed cross-coupling reactions, to achieve scalable and cost-effective production. These developments are crucial for advancing the compound into preclinical and clinical studies, ensuring a steady supply for further research.

Pharmacokinetic studies have revealed favorable properties of 3-(5-chloro-1,3-benzoxazol-2-yl)-N-methylpyridin-2-amine, including good oral bioavailability and metabolic stability. These attributes are essential for its development as a drug candidate. Additionally, toxicity assessments in animal models have shown a promising safety profile, with no significant adverse effects observed at therapeutic doses. These findings support the potential of this compound for further investigation in disease models.

In conclusion, 3-(5-chloro-1,3-benzoxazol-2-yl)-N-methylpyridin-2-amine represents a promising small molecule with significant therapeutic potential. Its selective kinase inhibition, coupled with favorable pharmacokinetic and safety profiles, positions it as a strong candidate for drug development. Future research should focus on elucidating its mechanism of action in disease models and optimizing its structure for enhanced efficacy and selectivity. The continued exploration of this compound may pave the way for innovative treatments in oncology and other therapeutic areas.